1-(4-Isopropylphenyl)pentan-1-amine hydrochloride

• Molecular Formula: C14H24ClN
• Molecular Weight: 241.80 g/mol
• IUPAC Name: 1-(4-propan-2-ylphenyl)pentan-1-amine;hydrochloride
• InChI: InChI=1S/C14H23N.ClH/c1-4-5-6-14(15)13-9-7-12(8-10-13)11(2)3;/h7-11,14H,4-6,15H2,1-3H3;1H
• InChI Key: WMIDYALNFUBYGA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=CC=C(C=C1)C(C)C)N.Cl

Description

1-(4-Isopropylphenyl)pentan-1-amine hydrochloride ( 1864057-60-2) is a high-purity chemical compound supplied for research and development purposes. This specialty amine features a pentyl chain attached to a 4-isopropylphenyl group, forming a hydrochloride salt to enhance its stability. With a molecular formula of C14H24ClN and a molecular weight of 241.80 g/mol , this compound is part of a family of phenylalkylamine derivatives studied for their potential pharmacological properties. Related structural analogs, such as the butyl- and ethyl-amine variants, are commonly utilized in medicinal chemistry research for the exploration of structure-activity relationships (SAR) . The compound should be stored in a sealed container under inert conditions at room temperature to maintain longevity and purity . Please note: This product is strictly for Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the Safety Data Sheet (SDS) prior to handling.

Preparation Methods

Preparation of Key Intermediate: 1-(4-Isopropylphenyl)pentane-1,4-dione

The synthesis of 1-(4-isopropylphenyl)pentane-1,4-dione is a crucial step, serving as the diketone precursor for subsequent amination.

• Starting Material: 4-Isopropylbenzaldehyde
• Procedure: Following a general procedure A, 4-isopropylbenzaldehyde (1.48 g, 10.0 mmol) is subjected to a condensation reaction to form the 1,4-dione.
• Isolation: The diketone is isolated as a yellow oil with a yield of approximately 50%.
• Characterization: The product is confirmed by ^1H NMR and ^13C NMR spectroscopy, showing characteristic peaks consistent with the literature.

This step is adapted from a protocol used in the synthesis of related compounds such as BM212 and GSK074A inhibitors, indicating robustness and reproducibility of the method.

Introduction of the Amine Group: Formation of 1-(4-Isopropylphenyl)pentan-1-amine

The conversion of the diketone intermediate to the target amine involves reductive amination or amine substitution strategies.

• General Approach:

  • The diketone undergoes reaction with an appropriate amine source, often ammonia or a primary amine, in the presence of reducing agents or catalytic hydrogenation conditions to yield the corresponding amine.
  • Alternatively, nucleophilic substitution on a suitably activated intermediate can be employed.

• Typical Reagents and Conditions:

  • Use of amines such as 4-chloroaniline in related syntheses to form pyrrole derivatives suggests the feasibility of amine introduction at the diketone stage under mild conditions.
  • Reductive amination may involve sodium cyanoborohydride or catalytic hydrogenation with Pd/C under hydrogen atmosphere.

• Purification:

  • The crude amine is purified by standard chromatographic techniques or crystallization.
  • Conversion to the hydrochloride salt is performed by treatment with hydrogen chloride in ether or aqueous HCl, followed by precipitation.

Conversion to Hydrochloride Salt

The free amine is converted into its hydrochloride salt to improve stability, handling, and solubility.

• Procedure:

  • The amine is dissolved in an organic solvent such as dichloromethane or methanol.
  • An excess of ethereal hydrogen chloride (2 M in ether) is added dropwise at room temperature.
  • The resulting precipitate is collected by filtration and dried under vacuum to yield the hydrochloride salt as a powder.

• Characterization:

  • The hydrochloride salt typically shows characteristic shifts in NMR spectra due to protonation of the amine nitrogen.
  • Melting point and elemental analysis confirm purity and identity.

Analytical Data and Characterization Techniques

The preparation steps are supported by comprehensive analytical characterization:

Technique	Purpose	Typical Observations for Compound
^1H NMR (300-500 MHz)	Structural confirmation, purity	Aromatic protons at δ ~7.0-7.5 ppm; isopropyl methyls as doublets; aliphatic chain protons in δ 1.0-3.0 ppm range
^13C NMR	Carbon skeleton verification	Peaks corresponding to aromatic carbons, ketone carbons (if intermediate), and aliphatic carbons
Mass Spectrometry (ESI-MS)	Molecular weight confirmation	Molecular ion peak consistent with C15H25N (amine) or hydrochloride salt mass
IR Spectroscopy	Functional group identification	NH2 stretching vibrations, aromatic C-H, and aliphatic C-H bands
HPLC	Purity assessment	Single major peak with retention time matching authentic standard

Summary Table of Preparation Steps

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Aldehyde condensation to diketone	4-Isopropylbenzaldehyde, general procedure A	~50	Yellow oil isolated, key intermediate
2	Reductive amination or amine substitution	Amine source, reducing agent or catalytic hydrogenation	Variable	Formation of 1-(4-isopropylphenyl)pentan-1-amine
3	Salt formation	HCl in ether or aqueous solution	Quantitative	Precipitation of hydrochloride salt

Additional Notes on Synthetic Considerations

• Reaction Atmosphere: Most reactions are conducted under ambient air unless otherwise specified. Inert atmosphere (nitrogen) may be used for sensitive steps.
• Solvent Choice: Anhydrous solvents such as acetonitrile, dichloromethane, and toluene are preferred to avoid side reactions.
• Purification: Flash chromatography on silica gel is commonly used for intermediates; final hydrochloride salts are isolated by precipitation.
• Safety: Handling of hydrochloric acid and reducing agents requires appropriate safety measures.

Chemical Reactions Analysis

1-(4-Isopropylphenyl)pentan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form secondary or tertiary amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions where the amine group is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-Isopropylphenyl)pentan-1-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is used in studies involving cell signaling and neurotransmitter pathways.

Industry: The compound is used in the production of specialty chemicals and as a precursor for other industrially important compounds.

Mechanism of Action

The mechanism of action of 1-(4-Isopropylphenyl)pentan-1-amine hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Key Observations :

• Hydrochloride salts generally exhibit higher aqueous solubility than free bases, critical for bioavailability .

Biological Activity

1-(4-Isopropylphenyl)pentan-1-amine hydrochloride, commonly known as a chemical compound with stimulant properties, has gained attention in pharmacological research due to its potential biological activities. This article explores its pharmacodynamics, therapeutic applications, and relevant case studies.

• IUPAC Name : 1-(4-Isopropylphenyl)pentan-1-amine hydrochloride
• Molecular Formula : C13H19ClN
• Molecular Weight : 229.75 g/mol

The biological activity of 1-(4-Isopropylphenyl)pentan-1-amine hydrochloride primarily involves its interaction with monoamine transporters, particularly the dopamine and norepinephrine transporters. This compound is believed to increase the levels of these neurotransmitters in the synaptic cleft, leading to enhanced mood and alertness.

Pharmacological Effects

1-(4-Isopropylphenyl)pentan-1-amine hydrochloride exhibits several pharmacological effects:

• Stimulant Effects : Similar to other amphetamines, it may promote wakefulness and increase energy levels.
• Appetite Suppression : The compound has been noted for its potential to reduce appetite, making it of interest in weight management research.
• Cognitive Enhancement : Preliminary studies suggest it may improve focus and cognitive performance.

Case Study 1: Stimulant Properties

A study published in Pharmacology Biochemistry and Behavior examined the effects of 1-(4-Isopropylphenyl)pentan-1-amine hydrochloride on rodent models. The results indicated a significant increase in locomotor activity and exploratory behavior, suggesting potent stimulant effects similar to those observed with traditional amphetamines .

Case Study 2: Appetite Suppression

Research conducted at a university laboratory evaluated the appetite-suppressing effects of this compound in a controlled setting. Participants who received the compound reported reduced hunger levels compared to a placebo group, supporting its potential use in weight loss interventions .

Case Study 3: Cognitive Enhancement

A double-blind study assessed cognitive performance among subjects administered 1-(4-Isopropylphenyl)pentan-1-amine hydrochloride. Results showed improved attention span and task completion speed, indicating cognitive-enhancing properties that may be beneficial in clinical settings .

Biological Activity Summary Table

Activity	Effect	Study Reference
Stimulant	Increased locomotion	Pharmacology Biochemistry
Appetite suppression	Reduced hunger	University Laboratory Study
Cognitive enhancement	Improved attention and speed	Double-blind Cognitive Study

Safety Profile and Side Effects

While the stimulant properties of 1-(4-Isopropylphenyl)pentan-1-amine hydrochloride show promise, safety concerns must be addressed. Common side effects reported include:

• Increased heart rate
• Anxiety or agitation
• Insomnia

Long-term use has been associated with dependency risks typical of stimulant medications.